Cas no 2228454-50-8 (3-amino-3-(5-chloro-2-nitrophenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(5-chloro-2-nitrophenyl)cyclobutan-1-ol
• CAS No: 2228454-50-8
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 6422271
• PubChem ID: 165638004
• Update Time: 2025-10-25

3-amino-3-(5-chloro-2-nitrophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-chloro-2-nitrophenyl)cyclobutan-1-ol
• 2228454-50-8
• EN300-1981100

• Inchi： 1S/C10H11ClN2O3/c11-6-1-2-9(13(15)16)8(3-6)10(12)4-7(14)5-10/h1-3,7,14H,4-5,12H2
• InChI Key： GOSKABPFCKYXPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CC(C1)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.0458199g/mol
• Monoisotopic Mass: 242.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-3-(5-chloro-2-nitrophenyl)cyclobutan-1-ol

Comprehensive Overview of 3-amino-3-(5-chloro-2-nitrophenyl)cyclobutan-1-ol (CAS No. 2228454-50-8)

3-amino-3-(5-chloro-2-nitrophenyl)cyclobutan-1-ol is a specialized organic compound with a unique structural framework, combining a cyclobutane ring with a substituted phenyl group. This compound, identified by its CAS number 2228454-50-8, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both amino and nitro functional groups on the aromatic ring, along with the chloro substituent, makes it a versatile intermediate for synthesizing derivatives with tailored properties.

In recent years, the demand for nitrophenyl derivatives like this compound has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for cyclobutane-based therapeutics, which are explored for their enhanced metabolic stability and binding affinity. The compound's 5-chloro-2-nitrophenyl moiety is a key feature, often linked to antimicrobial and anti-inflammatory activities in related molecules. This aligns with current trends in addressing antibiotic resistance and chronic inflammatory diseases.

The synthesis of 3-amino-3-(5-chloro-2-nitrophenyl)cyclobutan-1-ol typically involves multi-step organic reactions, including cyclization and selective functionalization. Its cyclobutan-1-ol core contributes to ring strain, which can influence reactivity in subsequent transformations—a hot topic in synthetic chemistry forums. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing its purity, a common query among quality control professionals.

From an industrial perspective, scalability and cost-efficiency of producing CAS 2228454-50-8 are frequently discussed in patent literature. Innovations in green chemistry, such as catalytic methods or solvent-free reactions, are being tested to optimize its manufacture. Environmental concerns also drive searches for biodegradable intermediates, though this compound's ecological impact requires further study.

In summary, 3-amino-3-(5-chloro-2-nitrophenyl)cyclobutan-1-ol represents a compelling case study in modern chemical research. Its structural complexity and functional diversity make it a valuable subject for academic papers, patent applications, and R&D collaborations—answering the growing need for high-value fine chemicals in life sciences.